Cas no 1443675-19-1 (gamma-Chloronorvaline-HCl)

• Product Name: gamma-Chloronorvaline-HCl
• CAS No: 1443675-19-1
• MF: C₅H₁₁Cl₂NO₂
• MW: 188.052339792252
• CID: 6793250
• PubChem ID: 121237402
• Update Time: 2025-10-28

gamma-Chloronorvaline-HCl Chemical and Physical Properties

Names and Identifiers

• L-Norvaline,4-chloro-,hydrochloride(1:1),(4S)-
• 1443675-19-1
• gamma-Chloronorvaline-HCl
• L-Norvaline, 4-chloro-, hydrochloride (1:1), (4S)-

• Inchi： 1S/C5H10ClNO2.ClH/c1-3(6)2-4(7)5(8)9;/h3-4H,2,7H2,1H3,(H,8,9);1H/t3-,4-;/m0./s1
• InChI Key： NUUPDPHRJUTDDM-MMALYQPHSA-N
• SMILES： Cl[C@@H](C)C[C@@H](C(=O)O)N.Cl

Computed Properties

• Exact Mass: 187.0166840g/mol
• Monoisotopic Mass: 187.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on gamma-Chloronorvaline-HCl

Gamma-Chloronorvaline-HCl (CAS No. 1443675-19-1): A Comprehensive Overview

Gamma-Chloronorvaline-HCl (CAS No. 1443675-19-1) is a specialized amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique chlorinated side chain, serves as a valuable building block in peptide synthesis and enzyme inhibition studies. With the increasing demand for novel bioactive molecules, gamma-Chloronorvaline-HCl has emerged as a compound of interest for researchers exploring metabolic pathways and drug development.

The chemical structure of gamma-Chloronorvaline-HCl features a chlorine atom at the gamma position of the norvaline backbone, which enhances its reactivity and potential applications. This modification makes it a versatile intermediate in the synthesis of more complex molecules. Researchers often utilize gamma-Chloronorvaline-HCl to study enzyme-substrate interactions, particularly in the context of amino acid metabolism and neurotransmitter regulation.

One of the key areas where gamma-Chloronorvaline-HCl is applied is in the study of enzyme inhibitors. Its structural similarity to natural amino acids allows it to competitively inhibit certain enzymes, making it a useful tool for understanding metabolic disorders. For instance, it has been explored in research related to neurodegenerative diseases, where amino acid metabolism plays a critical role. The compound's ability to modulate enzyme activity has also sparked interest in cancer research, particularly in targeting tumor-specific metabolic pathways.

In addition to its biochemical applications, gamma-Chloronorvaline-HCl is also employed in peptide chemistry. Its incorporation into peptide chains can alter the physicochemical properties of the resulting peptides, such as solubility and stability. This makes it a valuable asset in the design of peptide-based therapeutics and diagnostics. The demand for customized peptides in drug discovery has further highlighted the importance of gamma-Chloronorvaline-HCl as a synthetic intermediate.

The market for gamma-Chloronorvaline-HCl is driven by the growing emphasis on precision medicine and personalized therapies. As researchers continue to uncover new biological targets, the need for specialized amino acid derivatives like gamma-Chloronorvaline-HCl is expected to rise. Furthermore, advancements in synthetic methodologies have made it more accessible to researchers worldwide, fostering innovation in its applications.

Quality and purity are paramount when working with gamma-Chloronorvaline-HCl, as impurities can significantly impact experimental outcomes. Reputable suppliers ensure that the compound meets stringent analytical standards, including HPLC and NMR verification. Researchers are advised to source gamma-Chloronorvaline-HCl from certified vendors to guarantee consistency and reliability in their studies.

In summary, gamma-Chloronorvaline-HCl (CAS No. 1443675-19-1) is a multifaceted compound with broad applications in biochemistry, pharmacology, and peptide science. Its unique structural features and functional versatility make it an indispensable tool for modern research. As scientific inquiry progresses, the role of gamma-Chloronorvaline-HCl in advancing our understanding of biological systems and therapeutic development is likely to expand further.